Cas no 2229679-61-0 (3-{pyrazolo1,5-apyridin-3-yl}prop-2-enal)

• Product Name: 3-{pyrazolo1,5-apyridin-3-yl}prop-2-enal
• CAS No: 2229679-61-0
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 6535683
• PubChem ID: 165778904
• Update Time: 2025-10-28

3-{pyrazolo1,5-apyridin-3-yl}prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-{pyrazolo1,5-apyridin-3-yl}prop-2-enal
• 2229679-61-0
• EN300-1749104
• 3-{pyrazolo[1,5-a]pyridin-3-yl}prop-2-enal

• Inchi： 1S/C10H8N2O/c13-7-3-4-9-8-11-12-6-2-1-5-10(9)12/h1-8H/b4-3+
• InChI Key： TZBSNKPUVCQZNO-ONEGZZNKSA-N
• SMILES： O=C/C=C/C1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 3-{pyrazolo1,5-apyridin-3-yl}prop-2-enal

3-{pyrazolo[1,5-a]pyridin-3-yl}prop-2-enal: A Comprehensive Overview

3-{pyrazolo[1,5-a]pyridin-3-yl}prop-2-enal, also known by its CAS number CAS No. 2229679-61-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazolo[1,5-a]pyridine ring system with an aldehyde group. The pyrazolo[1,5-a]pyridine moiety is a bicyclic structure that exhibits interesting electronic properties, making it a valuable component in various chemical and biological applications.

The synthesis of 3-{pyrazolo[1,5-a]pyridin-3-yl}prop-2-enal involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Researchers have employed methodologies such as cyclization reactions, alkylation, and oxidation to construct this compound. The aldehyde group at the terminal position of the propenal chain adds functional versatility, enabling further modifications and applications in areas such as drug design and material science.

Recent studies have focused on the biological activity of 3-{pyrazolo[1,5-a]pyridin-3-yl}prop-2-enal. Experimental data suggest that this compound exhibits potential anti-inflammatory and antioxidant properties. These findings are particularly promising given the increasing demand for novel therapeutic agents with improved efficacy and reduced side effects. Additionally, the compound has shown moderate activity against certain enzymes, indicating its potential role in enzyme inhibition studies.

In terms of structural characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the molecular structure of CAS No. 2229679-61-0. These studies have provided detailed insights into the spatial arrangement of atoms within the molecule, which is crucial for understanding its reactivity and bioavailability.

The application of 3-{pyrazolo[1,5-a]pyridin-3-yl}prop-2-enal extends beyond pharmacology. Its unique electronic properties make it a candidate for use in electronic materials and sensors. Researchers are exploring its potential as a building block in the construction of more complex molecular architectures with tailored functionalities.

In conclusion, 3-{pyrazolo[1,5-a]pyridin-3-yl}prop-2-enal, identified by its CAS number CAS No. 2229679-61-0, represents a valuable addition to the arsenal of compounds available for chemical research and development. With ongoing studies uncovering new aspects of its properties and applications, this compound is poised to play a significant role in advancing both scientific knowledge and practical innovations.